Cas no 855715-32-1 (1-(2,4-Dichloro-5-fluorophenyl)ethanamine)

• Product Name: 1-(2,4-Dichloro-5-fluorophenyl)ethanamine
• CAS No: 855715-32-1
• MF: C₈H₈Cl₂FN
• MW: 208.060223579407
• MDL: MFCD06655095
• CID: 1024747
• PubChem ID: 3833141
• Update Time: 2025-06-11

1-(2,4-Dichloro-5-fluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloro-5-fluorophenyl)ethanamine
• 1-(2,4-Dichloro-5-fluorophenyl)ethamine
• HMS1788H15
• BS-29488
• CS-0456429
• DTXSID20397060
• 855715-32-1
• A863542
• 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine
• SCHEMBL18599419
• Z56347485
• AKOS016842786
• EN300-10653
• MFCD06655095
• AKOS000118599
• SB77134
• MFCD07772680
• 1344943-15-2
• (R)-1-(2,4-Dichloro-5-fluorophenyl)ethanamine
• SY383224
• G30377
• MFCD07772564
• SY383227
• SY139588
• 1344923-81-4
• (S)-1-(2,4-Dichloro-5-fluorophenyl)ethanamine

• MDL： MFCD06655095
• Inchi： 1S/C8H8Cl2FN/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-4H,12H2,1H3
• InChI Key： UUGIXMDBIAKDBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C)N)F)Cl

Computed Properties

• Exact Mass: 207.00200
• Monoisotopic Mass: 207.0017828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.85250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-Dichloro-5-fluorophenyl)ethanamine

Introduction to 1-(2,4-Dichloro-5-fluorophenyl)ethanamine (CAS No. 855715-32-1)

1-(2,4-Dichloro-5-fluorophenyl)ethanamine (CAS No. 855715-32-1) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its 2,4-dichloro-5-fluorophenyl substituent, holds promise in the development of novel therapeutic agents due to its distinct chemical properties and potential biological activities.

The molecular structure of 1-(2,4-Dichloro-5-fluorophenyl)ethanamine consists of an aromatic ring substituted with chlorine and fluorine atoms, which are known to influence the electronic and steric properties of the molecule. The presence of these halogen atoms enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the amine functional group at the ethyl chain provides a site for further derivatization, enabling the creation of more complex and biologically active molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic rings. The 2,4-dichloro-5-fluorophenyl moiety, in particular, has been associated with various biological activities, including antimicrobial and anti-inflammatory effects. This has prompted researchers to investigate 1-(2,4-Dichloro-5-fluorophenyl)ethanamine as a lead compound for drug discovery programs.

The synthesis of 1-(2,4-Dichloro-5-fluorophenyl)ethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions followed by reduction steps to introduce the amine group. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, making it more feasible to produce this compound on an industrial scale.

Ongoing research in medicinal chemistry has highlighted the importance of structural diversity in drug design. The unique features of 1-(2,4-Dichloro-5-fluorophenyl)ethanamine, such as its halogenated aromatic core and amine functionality, make it an attractive candidate for further exploration. Studies have demonstrated that modifications to this scaffold can lead to compounds with enhanced pharmacokinetic properties and improved target specificity.

The biological activity of 1-(2,4-Dichloro-5-fluorophenyl)ethanamine has been evaluated in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits promising interactions with multiple biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions could potentially lead to the development of novel therapeutic strategies for treating chronic inflammatory diseases.

In addition to its pharmacological potential, 1-(2,4-Dichloro-5-fluorophenyl)ethanamine has also shown interesting properties as a chemical probe in mechanistic studies. Its reactivity with various electrophiles allows researchers to investigate reaction mechanisms and develop new synthetic methodologies. This makes it a valuable tool for both academic research and industrial applications.

The future prospects for 1-(2,4-Dichloro-5-fluorophenyl)ethanamine are promising, with ongoing studies focusing on optimizing its synthesis and exploring its biological activities in greater detail. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of new derivatives based on this scaffold. As our understanding of its chemical and biological properties continues to grow, so too will its potential applications in medicine and beyond.